(E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(4-ethylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride

• IUPAC Name: (E)-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(3-imidazol-1-ylpropyl)-3-thiophen-2-ylprop-2-enamide;hydrochloride
• InChI: InChI=1S/C22H22N4OS2.ClH/c1-2-17-6-3-8-19-21(17)24-22(29-19)26(13-5-12-25-14-11-23-16-25)20(27)10-9-18-7-4-15-28-18;/h3-4,6-11,14-16H,2,5,12-13H2,1H3;1H/b10-9+
• InChI Key: VWPCMGOWGVFNIL-RRABGKBLSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)N(CCCN3C=CN=C3)C(=O)C=CC4=CC=CS4.Cl
• Isomeric SMILES: CCC1=C2C(=CC=C1)SC(=N2)N(CCCN3C=CN=C3)C(=O)/C=C/C4=CC=CS4.Cl
• Molecular Formula: C22H23ClN4OS2
• Molecular Weight: 459.0 g/mol

Description

(E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(4-ethylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride is a useful research compound. Its molecular formula is C22H23ClN4OS2 and its molecular weight is 459.02. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Biological Evaluation

A study by Abdou et al. (2016) focused on the synthesis of substituted thiazolo[3,2‐a]‐benzimidazole‐Phosphonates and ‐Phosphinic Diamide derivatives. This research provides insight into the complex synthetic processes involving similar compounds, which may have relevance for the synthesis and applications of (E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(4-ethylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride (Abdou, Shaddy, & Khidre, 2016).

2. Chemical Structure and Activity

Bressi et al. (2010) synthesized and evaluated a series of N-hydroxy-3-[3-(1-substituted-1H-benzoimidazol-2-yl)-phenyl]-acrylamides for their biological activity. This research highlights the importance of understanding the chemical structure and potential biological activity of similar compounds, including this compound (Bressi et al., 2010).

3. Potential Therapeutic Applications

The study by Okazaki et al. (1998) on nonpeptide angiotensin II receptor antagonists, which includes the synthesis of 4-acrylamide-1H-imidazole derivatives, suggests potential therapeutic applications for structurally similar compounds. This research might be relevant for understanding the potential medical uses of this compound in treating diseases like hypertension (Okazaki et al., 1998).